Cas no 99595-76-3 (Phenol,4-ethynyl-2-methyl-)
Phenol,4-ethynyl-2-methyl- structure
Product Name:Phenol,4-ethynyl-2-methyl-
CAS No:99595-76-3
MF:C9H8O
MW:132.159222602844
CID:797201
PubChem ID:53426607
Update Time:2025-04-19
Phenol,4-ethynyl-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,4-ethynyl-2-methyl-
- 4-ETHYNYL-2-METHYL-PHENOL
- SCHEMBL172851
- 99595-76-3
- 4-ethynyl-2-methylphenol
- AKOS006240002
- DTXSID10699282
-
- Inchi： 1S/C9H8O/c1-3-8-4-5-9(10)7(2)6-8/h1,4-6,10H,2H3
- InChI Key： ZGWMWUAKTFHAKF-UHFFFAOYSA-N
- SMILES： OC1C=CC(C#C)=CC=1C
Computed Properties
- Exact Mass: 132.058
- Monoisotopic Mass: 132.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 20.2A^2
Phenol,4-ethynyl-2-methyl- Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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